NO Release Inhibition vs. In-Class Analogs
Sabialimon P (16) is the most potent NO release inhibitor within the sabialimon series, with an IC₅₀ of 18.12 μM in LPS-stimulated RAW264.7 macrophages. This represents a 1.29-fold improvement over sabialimon K (11, IC₅₀ = 23.41 μM), a 1.64-fold improvement over sabialimon I (9, IC₅₀ = 29.65 μM), and a 1.47-fold improvement over 11,13(18)-oleanadien-28-hydroxymethyl 3-one (20, IC₅₀ = 26.64 μM), all tested under identical experimental conditions in the Griess assay [1].
| Evidence Dimension | Nitric oxide (NO) release inhibition potency (IC₅₀) |
|---|---|
| Target Compound Data | Sabialimon P (16): IC₅₀ = 18.12 μM |
| Comparator Or Baseline | Sabialimon I (9): IC₅₀ = 29.65 μM; Sabialimon K (11): IC₅₀ = 23.41 μM; 11,13(18)-oleanadien-28-hydroxymethyl 3-one (20): IC₅₀ = 26.64 μM |
| Quantified Difference | Sabialimon P is 1.29× to 1.64× more potent than the next three most active in-series congeners; rank order: P (18.12) > K (23.41) > 20 (26.64) > I (29.65) μM |
| Conditions | LPS-stimulated RAW264.7 murine macrophage cells; Griess assay for nitrite quantification; same study (Huang et al., 2024, Bioorg Chem) |
Why This Matters
When selecting among sabialimon-series compounds for anti-inflammatory screening, the 1.29–1.64× potency advantage of sabialimon P translates to lower working concentrations and reduced compound consumption per assay, directly affecting procurement volume and cost-per-data-point calculations.
- [1] Huang Y, Hou P, Pan LW, Liang XQ, Ren CY, Peng LT, Gan CQ, Yang RY, Xu WF, Li J, Zhang YJ. Oleanane-type triterpenoids from Sabia limoniacea and their anti-inflammatory activities. Bioorganic Chemistry. 2024 Oct;151:107683. DOI: 10.1016/j.bioorg.2024.107683. PMID: 39121595. View Source
